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A deep dive into the performance characteristics of two powerful energetic materials, HMX and

CL-20, offering a comprehensive comparison of their key properties, supported by experimental

data and standardized testing protocols.

In the realm of energetic materials, both Octogen (HMX) and Hexanitrohexaazaisowurtzitane

(CL-20) stand out for their formidable power and performance. While HMX has long been a

benchmark in military and industrial applications, the newer CL-20 has garnered significant

attention for its superior energetic characteristics. This guide provides a detailed comparative

analysis of these two materials, tailored for researchers, scientists, and professionals in drug

development who require a thorough understanding of their properties.

Quantitative Comparison of Energetic Properties
The performance of an energetic material is defined by a set of key parameters. The following

table summarizes the critical energetic properties of HMX (specifically β-HMX, the most stable

polymorph) and ε-CL-20, the highest density and most stable form of CL-20.
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Property HMX (β-Octogen)
CL-20 (ε-
Hexanitrohexaazaisowurtzi
tane)

Chemical Formula C₄H₈N₈O₈ C₆H₆N₁₂O₁₂

Molar Mass ( g/mol ) 296.16 438.19

Density (g/cm³) 1.91[1] 2.04

Detonation Velocity (m/s) 9,100[2] 9,500

Detonation Pressure (GPa) 39.3 45.0

Heat of Formation (kJ/mol) +74.9 +229

Impact Sensitivity (BAM

Fallhammer, J)
7.5[3][4] 4[3]

Friction Sensitivity (BAM

Friction Tester, N)
120[5] 96

Experimental Protocols
The data presented above is derived from standardized experimental procedures designed to

ensure accuracy and reproducibility. Below are detailed methodologies for the key experiments

cited.

Detonation Velocity Measurement
Method: The detonation velocity is typically measured using the cylinder expansion test (CylEx)

or by using a series of precisely spaced optical fibers or electrical pins along a column of the

explosive.

Protocol:

A cylindrical charge of the explosive material of a known diameter and density is prepared.

For the pin/fiber optic method, probes are inserted at measured intervals along the length of

the charge.
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The explosive is initiated at one end using a detonator.

As the detonation front propagates along the charge, it triggers the probes in sequence.

The time intervals between the triggering of successive probes are recorded using a high-

speed oscilloscope or a similar timing device.

The detonation velocity (D) is calculated by dividing the known distance between the probes

(L) by the measured time interval (t): D = L/t.

Multiple measurements are taken along the charge to ensure a steady-state detonation

velocity has been achieved.

Impact Sensitivity Testing
Method: The BAM (Bundesanstalt für Materialprüfung) Fallhammer test is a standardized

method to determine the sensitivity of an explosive to impact.

Protocol:

A small, precisely measured amount of the explosive sample (typically around 40 mm³) is

placed in a standardized apparatus consisting of a steel anvil and a cylindrical steel striker.

A drop weight of a specified mass (e.g., 1 kg, 5 kg, or 10 kg) is released from a known

height, causing it to strike the sample.[6][7]

The test is repeated multiple times at various drop heights.

A "go" is recorded if an explosion, flame, or audible report is observed.[8]

The 50% probability of initiation height (H₅₀) is determined statistically, which is the height

from which the drop weight is expected to cause an initiation in 50% of the trials. The impact

energy is then calculated from this height and the mass of the drop weight.

Friction Sensitivity Testing
Method: The BAM Friction Tester is used to assess the sensitivity of an explosive to frictional

stimuli.[9]
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Protocol:

A small amount of the explosive sample is spread on a porcelain plate.[5][10]

A porcelain pin is placed on the sample, and a specified load is applied to the pin via a

weighted lever arm.[5][10]

The porcelain plate is then moved back and forth under the pin for a set distance (typically

10 mm).[5][10][11]

The test is conducted with a series of increasing loads.

A "go" is registered if any sign of decomposition, such as smoke, sparks, or an audible

crackle, is detected.[8]

The result is reported as the lowest load at which a reaction occurs in at least one out of six

trials.[11]

Synthesis and Decomposition Pathways
The chemical structure and the pathways of synthesis and decomposition are fundamental to

understanding the properties of energetic materials.

Comparative Synthesis Pathways
The synthesis of HMX is famously achieved through the Bachmann process, which involves the

nitration of hexamine.[12][13][14] The synthesis of CL-20 is a more complex multi-step process,

often starting from tetraacetyldiamino-glycoluril (TADG) or similar precursors. A simplified

representation of these pathways highlights the relative complexity of their production.
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HMX Synthesis (Bachmann Process)

CL-20 Synthesis (Simplified)
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Comparative synthesis pathways of HMX and CL-20.

Comparative Decomposition Pathways
The initial step in the thermal decomposition of both HMX and CL-20 is the cleavage of the N-

NO₂ bond. This is a critical step that initiates the energetic release. The subsequent

decomposition of the molecular cage structure, however, differs due to their distinct molecular

architectures.
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Initial decomposition steps of HMX and CL-20.

Conclusion
The comparative analysis clearly indicates that CL-20 possesses superior energetic properties

to HMX, with a higher density, detonation velocity, and detonation pressure. This translates to a

greater energy output, making it a highly attractive material for applications requiring maximum

performance. However, this increased performance comes at the cost of heightened sensitivity

to impact and friction. The more complex synthesis of CL-20 also contributes to its higher cost

compared to HMX.

For researchers and developers, the choice between HMX and CL-20 will depend on the

specific requirements of the application. Where maximum power is the primary concern and the

increased sensitivity can be managed, CL-20 is the superior option. For applications where a

balance of performance, stability, and cost is necessary, HMX remains a reliable and effective
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choice. The ongoing research into co-crystals of HMX and CL-20 aims to bridge this gap,

offering the high energy of CL-20 with the improved stability of HMX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Explosive - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. osti.gov [osti.gov]

6. youtube.com [youtube.com]

7. matec-conferences.org [matec-conferences.org]

8. digital.library.unt.edu [digital.library.unt.edu]

9. Bam Friction Device Instrumentation to Determine Explosive’s Friction Sensitivity | UTEC
Corporation, LLC [utec-corp.com]

10. osti.gov [osti.gov]

11. utec-corp.com [utec-corp.com]

12. EP0288122B1 - A method in the production of crystalline explosives - Google Patents
[patents.google.com]

13. atsdr.cdc.gov [atsdr.cdc.gov]

14. yadda.icm.edu.pl [yadda.icm.edu.pl]

To cite this document: BenchChem. [A Comparative Analysis of the Energetic Properties of
HMX and CL-20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220484#comparative-analysis-of-hmx-and-cl-20-
energetic-properties]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1220484?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/determined-unit-cell-and-density-of-the-b-form-of-HMX-at-different-temperatures-ESDs_tbl2_226134527
https://en.wikipedia.org/wiki/Explosive
https://www.researchgate.net/publication/338653567_Assessing_the_impact_sensitivity_of_explosives_using_the_BHF-12A_equipment
https://www.researchgate.net/figure/Impact-sensitivity-comparing-RDX-and-HMX-in-pellet-and-powder-form_tbl4_266206446
https://www.osti.gov/servlets/purl/1266686
https://www.youtube.com/watch?v=kk1H5mOXwJQ
https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://digital.library.unt.edu/ark:/67531/metadc665988/m2/1/high_res_d/273797.pdf
https://utec-corp.com/energetic-materials/bam-friction-device/
https://utec-corp.com/energetic-materials/bam-friction-device/
https://www.osti.gov/servlets/purl/1618079
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://patents.google.com/patent/EP0288122B1/en
https://patents.google.com/patent/EP0288122B1/en
https://www.atsdr.cdc.gov/toxprofiles/tp98-c4.pdf
http://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-be12fbaf-be33-4e8c-86d4-0206277fd53a/c/Afzal_845_858i.pdf
https://www.benchchem.com/product/b1220484#comparative-analysis-of-hmx-and-cl-20-energetic-properties
https://www.benchchem.com/product/b1220484#comparative-analysis-of-hmx-and-cl-20-energetic-properties
https://www.benchchem.com/product/b1220484#comparative-analysis-of-hmx-and-cl-20-energetic-properties
https://www.benchchem.com/product/b1220484#comparative-analysis-of-hmx-and-cl-20-energetic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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